Cas no 465514-67-4 (4’-Cyano-2-(3-methoxyphenyl)acetophenone)

• Product Name: 4’-Cyano-2-(3-methoxyphenyl)acetophenone
• CAS No: 465514-67-4
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 820859
• PubChem ID: 2794608
• Update Time: 2025-04-19

4’-Cyano-2-(3-methoxyphenyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4’-Cyano-2-(3-methoxyphenyl)acetophenone
• 4-[2-(3-METHOXYPHENYL)ACETYL]BENZONITRILE
• 4-[2-(3-methoxyphenyl)-1-oxoethyl]benzonitrile
• 4'-CYANO-2-(3-METHOXYPHENYL)ACETOPHENONE
• DB-051389
• G63131
• DTXSID50383254
• 465514-67-4
• 4-(2-(3-Methoxyphenyl)acetyl)benzonitrile

• Inchi： 1S/C16H13NO2/c1-19-15-4-2-3-13(9-15)10-16(18)14-7-5-12(11-17)6-8-14/h2-9H,10H2,1H3
• InChI Key： LJAFNBCCQCGQBV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 251.09500
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.18
• Melting Point: 113.9℃
• Boiling Point: 445.6°C at 760 mmHg
• Flash Point: 194.4°C
• Refractive Index: 1.592
• PSA: 50.09000
• LogP: 2.99228

4’-Cyano-2-(3-methoxyphenyl)acetophenone Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22